2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo-

• CAS No.: 61272-30-8
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: N,1-dimethyl-6-oxopyridine-2-carboxamide
• InChI: InChI=1S/C8H10N2O2/c1-9-8(12)6-4-3-5-7(11)10(6)2/h3-5H,1-2H3,(H,9,12)
• InChI Key: ONPOXXHYWWQIIQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=O)N1C

Description

2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- is a chemical compound known for its unique structure and properties. It is a derivative of pyridinecarboxamide and has applications in various fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- involves several steps. One common method includes the reaction of pyridinecarboxamide with dimethylamine under specific conditions to introduce the N,1-dimethyl groups. The reaction is typically carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- is scaled up using similar synthetic routes but with optimized reaction conditions to maximize yield and purity. The process involves the use of large reactors, precise control of reaction parameters, and purification steps to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions, such as specific temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its effects on various biological pathways.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- can be compared with other similar compounds, such as:

• 2-Pyridinecarboxamide, 1,6-dihydro-1-hydroxy-N-octyl-6-oxo-
• 2-Pyridinecarboxamide, N-(2,6-dimethylphenyl)-1,6-dihydro-6-oxo-

These compounds share structural similarities but differ in their functional groups and properties. The uniqueness of 2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo- lies in its specific functional groups and the resulting chemical and biological activities.